Cas no 1934463-65-6 (1-Cyclopentyl-3-methylcyclopentane-1-carbaldehyde)

• Product Name: 1-Cyclopentyl-3-methylcyclopentane-1-carbaldehyde
• CAS No: 1934463-65-6
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 5697604
• PubChem ID: 130647901
• Update Time: 2025-07-02

1-Cyclopentyl-3-methylcyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1621151
• 1-Cyclopentyl-3-methylcyclopentane-1-carbaldehyde
• 1934463-65-6
• [1,1'-Bicyclopentyl]-1-carboxaldehyde, 3-methyl-

• Inchi： 1S/C12H20O/c1-10-6-7-12(8-10,9-13)11-4-2-3-5-11/h9-11H,2-8H2,1H3
• InChI Key： OHRUWUDAJIABOP-UHFFFAOYSA-N
• SMILES： O=CC1(CCC(C)C1)C1CCCC1

Computed Properties

• Exact Mass: 180.151415257g/mol
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.023±0.06 g/cm3(Predicted)
• Boiling Point: 250.2±9.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic oxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides

Additional information on 1-Cyclopentyl-3-methylcyclopentane-1-carbaldehyde

Comprehensive Overview of 1-Cyclopentyl-3-methylcyclopentane-1-carbaldehyde (CAS No. 1934463-65-6)

1-Cyclopentyl-3-methylcyclopentane-1-carbaldehyde (CAS No. 1934463-65-6) is a specialized organic compound that has garnered significant attention in the fields of flavor and fragrance chemistry, pharmaceutical intermediates, and fine chemical synthesis. This aldehyde derivative, characterized by its unique cyclopentyl and methylcyclopentane structural motifs, exhibits versatile applications in research and industrial settings. Its molecular formula and structural complexity make it a valuable building block for synthesizing more complex molecules, particularly in the development of aromatic compounds and specialty chemicals.

In recent years, the demand for high-purity aldehydes like 1-Cyclopentyl-3-methylcyclopentane-1-carbaldehyde has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly production methods, such as catalytic hydrogenation and biocatalysis, to minimize environmental impact. This aligns with global trends toward carbon-neutral manufacturing and the reduction of hazardous byproducts. The compound's stability and reactivity also make it a candidate for asymmetric synthesis, a hot topic in modern organic chemistry.

From a commercial perspective, 1-Cyclopentyl-3-methylcyclopentane-1-carbaldehyde is often sought after for its potential in flavor enhancement and fragrance formulation. Its cyclic structure contributes to nuanced olfactory profiles, making it a favorite among perfumers and food scientists. Online searches frequently include queries like "applications of cyclopentyl aldehydes" or "synthesis of methylcyclopentane derivatives," reflecting growing interest in its utility. Additionally, its role as a pharmaceutical intermediate has been explored in drug discovery, particularly for central nervous system (CNS) targeting molecules.

The compound's physical and chemical properties, such as boiling point, solubility, and stability under various conditions, are critical for researchers optimizing its use. For instance, its low volatility makes it suitable for long-lasting fragrance applications, while its compatibility with polar solvents enhances its versatility in synthetic workflows. Analytical techniques like GC-MS and NMR spectroscopy are commonly employed to verify its purity and structure, addressing frequent search terms like "how to characterize carbaldehydes".

Looking ahead, 1-Cyclopentyl-3-methylcyclopentane-1-carbaldehyde is poised to play a pivotal role in emerging technologies such as machine learning-assisted molecular design and high-throughput screening. Its structural features align with the search for novel bioactive scaffolds, a trending topic in drug development forums. As industries prioritize custom synthesis and tailor-made chemicals, this compound's adaptability ensures its relevance in both academic and industrial research.